Cas no 87675-21-6 (Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-)

Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)- structure
87675-21-6 structure
Product Name:Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
CAS No:87675-21-6
MF:C10H16ClN3O
MW:229.706541061401
CID:653721
PubChem ID:71412418
Update Time:2025-04-19

Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
    • 2-chloro-N-ethyl-N-(1,3,5-trimethylpyrazol-4-yl)acetamide
    • DTXSID00831972
    • 2-Chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide
    • 87675-21-6
    • Inchi: 1S/C10H16ClN3O/c1-5-14(9(15)6-11)10-7(2)12-13(4)8(10)3/h5-6H2,1-4H3
    • InChI Key: XNRYOXIOIYTOCS-UHFFFAOYSA-N
    • SMILES: ClCC(N(CC)C1C(C)=NN(C)C=1C)=O

Computed Properties

  • Exact Mass: 229.0981898g/mol
  • Monoisotopic Mass: 229.0981898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.1Ų
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